Cas no 32932-15-3 (1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 32932-15-3
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 6787070
• PubChem ID: 659219
• Update Time: 2025-06-14

1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID001178345
• HMS2400E08
• 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• AKOS002328062
• 1-ethyl-6-methoxy-4-oxo-3-quinolinecarboxylic acid
• starbld0014562
• SR-01000203031
• SMR000035623
• CHEMBL1368776
• CHEBI:123322
• SR-01000203031-1
• 1-ethyl-6-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 1-Ethyl-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic acid
• MLS000038110
• 32932-15-3
• 1-ethyl-6-methoxy-4-oxoquinoline-3-carboxylic acid
• SCHEMBL395397
• STL353592
• VS-08923
• BBL028716
• Q27213031
• AB00078824-01
• CS-0327818
• DS-021724
• Oprea1_483824
• Cambridge id 5278269

• Inchi： 1S/C13H13NO4/c1-3-14-7-10(13(16)17)12(15)9-6-8(18-2)4-5-11(9)14/h4-7H,3H2,1-2H3,(H,16,17)
• InChI Key： YTWMJESCVWECIP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C(C(=O)O)=CN2CC)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 426.3±45.0 °C at 760 mmHg
• Flash Point: 211.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Recent Advances in the Study of 1-Ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid (CAS: 32932-15-3)

1-Ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS: 32932-15-3) is a quinolone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of antimicrobial and anticancer properties. This research brief aims to summarize the latest findings and highlight the compound's potential in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the antimicrobial efficacy of 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid against multidrug-resistant bacterial strains. The research demonstrated that the compound exhibits potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. The study also identified the compound's ability to disrupt bacterial DNA gyrase, a critical enzyme for bacterial replication, as a key mechanism of action.

In the realm of oncology, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's potential as an anticancer agent. The study revealed that 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid induces apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic mitochondrial pathway. Additionally, the compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

Another significant advancement involves the optimization of the compound's pharmacokinetic properties. A research team at the University of Cambridge (2024) developed a novel synthetic route to produce 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid with improved yield and purity. The team also conducted in vivo studies in murine models, which showed enhanced bioavailability and reduced systemic toxicity compared to earlier formulations. These findings pave the way for further preclinical development.

Despite these promising results, challenges remain in the clinical translation of 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. Issues such as solubility, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the compound's dual antimicrobial and anticancer activities make it a compelling candidate for multifunctional drug development.

In conclusion, recent research on 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS: 32932-15-3) underscores its therapeutic potential across multiple disease areas. Continued exploration of its mechanisms, optimization of its chemical properties, and rigorous preclinical evaluation will be essential to unlock its full potential in the pharmaceutical industry.